Ethyl 2,2-dimethylpent-4-ynoate
Cat. No. B2662448
M. Wt: 154.209
InChI Key: JVIMTZKDPIEVNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07253192B2
Procedure details
A solution of 22.0 ml (2.0 M in THF/n-heptane/ethylbenzene, 44 mmol) LDA in 40 ml THF was treated during 10 min at −78° C. with 5.47 ml (40 mmol) ethyl isobutyrate in 4.7 ml THF. After 1 h at this temperature, a solution of 4.90 ml (80% by weight in toluene, 44 mmol) of propargyl bromide in 7.5 ml THF was added dropwise. The solution was naturally warmed to 0° C. and after 2 h treated carefully with aqueous 10% KHSO4 and extracted with ether (three times). The organic phases were washed with aqueous 10% KHSO4 and aqueous 10% NaCl solution. The organic phase was dried (Na2SO4) and evaporated to give 5.70 g of the title compound as volatile orange liquid.
Identifiers
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REACTION_CXSMILES
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[Li+].CC([N-][CH:6]([CH3:8])[CH3:7])C.[C:9]([O:14][CH2:15][CH3:16])(=[O:13])C(C)C.[CH2:17](Br)[C:18]#[CH:19].OS([O-])(=O)=O.[K+]>C1COCC1>[CH2:15]([O:14][C:9](=[O:13])[C:6]([CH3:7])([CH3:8])[CH2:19][C:18]#[CH:17])[CH3:16] |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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22 mL
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Type
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reactant
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Smiles
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[Li+].CC(C)[N-]C(C)C
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Name
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Quantity
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5.47 mL
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Type
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reactant
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Smiles
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C(C(C)C)(=O)OCC
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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4.7 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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4.9 mL
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Type
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reactant
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Smiles
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C(C#C)Br
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Name
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Quantity
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7.5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)[O-].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether (three times)
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WASH
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Type
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WASH
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Details
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The organic phases were washed with aqueous 10% KHSO4 and aqueous 10% NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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C(C)OC(C(CC#C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 92.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
